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Compound of Interest

Compound Name: N 556

Cat. No.: B1676889 Get Quote

For laboratory professionals engaged in research and development, the proper handling of

chemical reagents like AG556, a selective Epidermal Growth Factor Receptor (EGFR) kinase

inhibitor, is paramount for ensuring both personal safety and experimental integrity.[1][2]

Adherence to stringent safety protocols minimizes risks and ensures compliance with

regulatory standards. This document provides crucial safety and logistical information for the

operational handling and disposal of AG556.

While the chemical, physical, and toxicological properties of AG556 have not been fully

investigated, a cautious approach to handling is recommended.[2] The following guidelines are

designed to supplement, not replace, your institution's specific safety protocols and the full

Safety Data Sheet (SDS).

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling AG556 in various laboratory

settings.
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PPE Category
Minimum
Recommendation

Enhanced Precaution (e.g.,
handling large quantities,
potential for
aerosolization)

Eye Protection
Safety glasses with side

shields

Chemical safety goggles or a

face shield

Hand Protection
Standard laboratory nitrile or

latex gloves

Chemical-resistant gloves

(consult manufacturer's

compatibility chart)

Body Protection Laboratory coat
Chemical-resistant apron or

coveralls

Respiratory Protection
Not typically required with

adequate ventilation.[2]

A NIOSH/MSHA-approved

respirator is necessary if dust

cannot be controlled or in

poorly ventilated areas.[2]

Experimental Workflow and Handling
Safe handling practices are critical at every stage of the experimental process, from

preparation to disposal. Always handle AG556 in a well-ventilated area, ideally within a

chemical fume hood, to minimize the risk of inhalation.[1][2] When working with the solid form,

take care to avoid dust formation.[2]
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AG556 Safe Handling and Disposal Workflow
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Caption: Procedural workflow for the safe handling of AG556.[2]
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Storage and Disposal Plan
Storage: AG556 should be stored in a tightly sealed container in a cool, dry, and well-ventilated

location.[1][2] The recommended storage temperature is -20°C, and the compound should be

protected from light.[2]

Disposal: As a research-grade chemical, AG556 and any contaminated materials must be

disposed of as hazardous chemical waste.[1] Do not dispose of AG556 down the drain or in

regular trash.[1]

Solid Waste: Unused or expired AG556 powder, along with contaminated materials such as

weighing boats and filter paper, should be collected in a designated and clearly labeled

hazardous waste container.[1]

Liquid Waste: Solutions containing AG556, including unused stock solutions and

experimental media, must be collected in a separate, sealed, and appropriately labeled

hazardous liquid waste container.[1] If dissolved in a solvent such as DMSO, the waste

should be segregated according to your institution's guidelines for flammable or organic

solvent waste.[1]

Sharps Waste: Any sharps that have come into contact with AG556, such as needles and

pipette tips, must be disposed of in a designated sharps container for chemically-

contaminated sharps.[1]

All waste containers must be accurately labeled with the full chemical name ("AG556" or

"Tyrphostin AG556"), the primary hazards, and the date of accumulation.[1] Consult with your

institution's environmental health and safety (EHS) department for specific disposal protocols.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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